Cas no 2230799-03-6 (2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride)

2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride structure
2230799-03-6 structure
Product name:2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride
CAS No:2230799-03-6
MF:C10H18ClNO3
MW:235.707822322845
MDL:MFCD31667932
CID:5154974
PubChem ID:137965779

2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
    • 2-(8-Oxa-2-azaspiro[4.5]decan-3-yl)acetic acid hydrochloride
    • 2-(8-oxa-2-azaspiro[4.5]decan-3-yl)acetic acid;hydrochloride
    • starbld0030674
    • Z3278743975
    • 2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride
    • MDL: MFCD31667932
    • Inchi: 1S/C10H17NO3.ClH/c12-9(13)5-8-6-10(7-11-8)1-3-14-4-2-10;/h8,11H,1-7H2,(H,12,13);1H
    • InChI Key: YUMHYXJPWOCWEJ-UHFFFAOYSA-N
    • SMILES: Cl.O1CCC2(CC1)CNC(CC(=O)O)C2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Topological Polar Surface Area: 58.6

2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2009386-0.1g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
0.1g
$326.0 2023-09-16
Enamine
EN300-2009386-1.0g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
1.0g
$943.0 2023-07-08
Enamine
EN300-2009386-0.25g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
0.25g
$466.0 2023-09-16
Chemenu
CM472428-1g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%+
1g
$1032 2023-03-25
Chemenu
CM472428-500mg
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%+
500mg
$812 2023-03-25
Aaron
AR01FJ02-1g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
1g
$1322.00 2025-02-11
Aaron
AR01FJ02-10g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
10g
$5597.00 2023-12-14
Aaron
AR01FJ02-5g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
5g
$3782.00 2023-12-14
A2B Chem LLC
AY02982-500mg
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
500mg
$809.00 2024-04-20
1PlusChem
1P01FIRQ-5g
2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride
2230799-03-6 95%
5g
$3439.00 2023-12-18

Additional information on 2-{8-oxa-2-azaspiro4.5decan-3-yl}acetic acid hydrochloride

Research Brief on 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride (CAS: 2230799-03-6)

In recent years, the compound 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride (CAS: 2230799-03-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

The synthesis and pharmacological evaluation of 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride have been the focus of several recent studies. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its improved yield and purity compared to previous methods. The study also explored its binding affinity to specific GPCRs, revealing nanomolar potency in vitro, which positions it as a potential lead compound for further drug development.

Another key area of research involves the compound's role as a modulator of inflammatory responses. Preclinical studies published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent report in Drug Metabolism and Disposition indicated that 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride demonstrates favorable oral absorption and a half-life suitable for once-daily dosing in animal models. These properties, combined with its low toxicity profile, make it an attractive candidate for further clinical development.

Looking ahead, ongoing research is focused on optimizing the compound's structure-activity relationship (SAR) to enhance its therapeutic efficacy and selectivity. Computational modeling and high-throughput screening are being employed to identify derivatives with improved pharmacological properties. Additionally, collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound into early-phase clinical trials within the next two years.

In conclusion, 2-{8-oxa-2-azaspiro[4.5]decan-3-yl}acetic acid hydrochloride represents a promising scaffold in medicinal chemistry, with potential applications across multiple therapeutic areas. Its recent advancements in synthesis, biological activity, and pharmacokinetics underscore its value as a subject of continued investigation in the chemical biology and pharmaceutical sciences.

Recommend Articles

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd